6-chloro-4-hydroxy-2-methyl-1,1-dioxo-N-(4-oxo-1H-pyridin-2-yl)thieno[2,3-e]thiazine-3-carboxamide

• Molecular Formula: C13H10ClN3O5S2
• Molecular Weight: 387.8 g/mol
• IUPAC Name: 6-chloro-4-hydroxy-2-methyl-1,1-dioxo-N-(4-oxo-1H-pyridin-2-yl)thieno[2,3-e]thiazine-3-carboxamide
• InChI: InChI=1S/C13H10ClN3O5S2/c1-17-10(13(20)16-9-4-6(18)2-3-15-9)11(19)12-7(24(17,21)22)5-8(14)23-12/h2-5,19H,1H3,(H2,15,16,18,20)
• InChI Key: UCAKXZIBERZGOW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C2=C(S1(=O)=O)C=C(S2)Cl)O)C(=O)NC3=CC(=O)C=CN3

Description

The compound 6-chloro-4-hydroxy-2-methyl-1,1-dioxo-N-(4-oxo-1H-pyridin-2-yl)thieno[2,3-e]thiazine-3-carboxamide features a thieno[2,3-e]thiazine core substituted with chloro (position 6), hydroxy (position 4), methyl (position 2), and a 1,1-dioxo moiety.

Preparation Methods

The synthesis of 5-Hydroxy Lornoxicam involves the biotransformation of Lornoxicam in the liver. Lornoxicam is metabolized by the cytochrome P450 enzyme CYP2C9 to form 5-Hydroxy Lornoxicam . Industrial production methods for Lornoxicam typically involve the use of high-performance liquid chromatography (HPLC) for the quantitative analysis of Lornoxicam and its metabolites .

Chemical Reactions Analysis

5-Hydroxy Lornoxicam undergoes various chemical reactions, including:

Oxidation: The primary metabolic pathway involves the oxidation of Lornoxicam to 5-Hydroxy Lornoxicam by CYP2C9.

Reduction: Although less common, reduction reactions can occur under specific conditions.

Substitution: Substitution reactions may occur in the presence of suitable reagents and conditions.

Common reagents used in these reactions include oxidizing agents such as cytochrome P450 enzymes and reducing agents for reduction reactions. The major product formed from the oxidation of Lornoxicam is 5-Hydroxy Lornoxicam .

Scientific Research Applications

5-Hydroxy Lornoxicam has several scientific research applications, including:

Chemistry: It is used as a reference standard in analytical chemistry for the quantitative analysis of Lornoxicam and its metabolites.

Biology: Studies on the metabolism and pharmacokinetics of Lornoxicam often involve the analysis of 5-Hydroxy Lornoxicam.

Medicine: Research on the therapeutic potential of Lornoxicam includes the study of its metabolites, such as 5-Hydroxy Lornoxicam, to understand their pharmacological effects.

Industry: The pharmaceutical industry uses 5-Hydroxy Lornoxicam in the development and quality control of Lornoxicam formulations.

Mechanism of Action

The mechanism of action of 5-Hydroxy Lornoxicam is similar to that of Lornoxicam. It exerts its effects by inhibiting the cyclooxygenase (COX) enzymes COX-1 and COX-2, which are responsible for the synthesis of prostaglandins and thromboxanes. This inhibition leads to a reduction in inflammation, pain, fever, and swelling . The molecular targets involved include the COX enzymes and the pathways associated with prostaglandin and thromboxane synthesis .

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

Functional Group Impact on Properties and Activity

4-Hydroxy vs. However, methoxy groups may confer greater metabolic stability due to reduced susceptibility to oxidation .

Chloro Substituent (Position 6) :

• Present in both the target compound and the derivative in , the chloro group likely contributes to electron-withdrawing effects, stabilizing the thiazine ring and modulating electronic interactions with biological targets.

N-Substituent Variations :

• The target compound’s 4-oxo-1H-pyridin-2-yl group introduces a keto functionality, which may participate in tautomerism or additional hydrogen bonding, contrasting with the simpler pyridin-2-yl group in or the 4-methylphenyl group in .

Biological Activity

The compound 6-chloro-4-hydroxy-2-methyl-1,1-dioxo-N-(4-oxo-1H-pyridin-2-yl)thieno[2,3-e]thiazine-3-carboxamide is a member of the thiazine family of heterocyclic compounds, which have garnered significant interest due to their diverse biological activities. This article explores the biological activity of this specific compound, focusing on its pharmacological potential, mechanisms of action, and relevant case studies.

Basic Information

Property	Value
Molecular Formula	C13H10ClN3O5S2
Molecular Weight	387.8 g/mol
IUPAC Name	6-chloro-4-hydroxy-2-methyl-1,1-dioxo-N-(4-oxo-1H-pyridin-2-yl)thieno[2,3-e]thiazine-3-carboxamide
InChI Key	UCAKXZIBERZGOW-UHFFFAOYSA-N

Structural Characteristics

The structure of this compound features a thiazine core with various functional groups that contribute to its biological activity. The presence of chlorine, hydroxyl, and carbonyl groups enhances its interaction with biological targets.

Antimicrobial Properties

Thiazine derivatives, including the compound , have shown a broad spectrum of antimicrobial activities. Research indicates that thiazines can exhibit both antibacterial and antifungal properties. For instance, derivatives similar to this compound have demonstrated effectiveness against various Gram-positive and Gram-negative bacteria as well as fungi .

Antiviral Activity

Recent studies have explored the antiviral potential of thiazine derivatives, particularly against HIV and other viral pathogens. The antiviral activity is often attributed to the ability of these compounds to inhibit viral replication processes. In vitro studies have shown that thiazine analogues can effectively inhibit the replication of viruses such as HIV by targeting specific viral enzymes .

Antitumor Activity

Thiazine compounds have also been investigated for their antitumor properties. Certain derivatives have been shown to induce apoptosis in cancer cells through various mechanisms, including the modulation of signaling pathways involved in cell survival and proliferation .

Case Studies

• Antiviral Efficacy Against FIV : A study demonstrated that thiazine derivatives inhibited the nucleocapsid protein of the feline immunodeficiency virus (FIV) in vitro at nanomolar concentrations with low toxicity levels. This suggests potential applications in HIV treatment .
• Antibacterial Action : A series of 1,4-thiazine analogues were tested for antibacterial activity and showed significant effectiveness against both Gram-positive and Gram-negative bacteria. These results highlight the potential utility of thiazine derivatives in treating bacterial infections .
• Antitumor Mechanisms : Research on thiazine derivatives has indicated their ability to induce apoptosis in cancer cell lines by activating caspase pathways, demonstrating their potential as chemotherapeutic agents .